Cas no 15236-03-0 (4H-1-Benzopyran-4-one,2-(3,4-dimethoxyphenyl)-7-hydroxy-5-methyl-)

15236-03-0 structure
Product name:4H-1-Benzopyran-4-one,2-(3,4-dimethoxyphenyl)-7-hydroxy-5-methyl-
4H-1-Benzopyran-4-one,2-(3,4-dimethoxyphenyl)-7-hydroxy-5-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 4H-1-Benzopyran-4-one,2-(3,4-dimethoxyphenyl)-7-hydroxy-5-methyl-
- 2-(3,4-dimethoxyphenyl)-7-hydroxy-5-methylchromen-4-one
- 2-(3,4-Dimethoxyphenyl)-7-hydroxy-5-methyl-4H-chromen-4-one
- 2-(3,4-dimethoxy-phenyl)-7-hydroxy-5-methyl-chromen-4-one
- 5-Methyl-7-hydroxy-3',4'-dimethoxy-flavon
- AC1NTIEI
- AG-D-99599
- CHEMBL485472
- CTK4C7421
- KB-221455
- NSC123384
- NSC 123384
- 4H-1-BENZOPYRAN-4-ONE, 2-(3,4-DIMETHOXYPHENYL)-7-HYDROXY-5-METHYL-
- 2-(3,4-dimethoxyphenyl)-7-hydroxy-5-methyl-chromen-4-one
- 15236-03-0
- DTXSID00165007
- FLAVONE, 7-HYDROXY-3',4'-DIMETHOXY-5-METHYL-
- 2-(3,4-DIMETHOXYPHENYL)-7-HYDROXY-5-METHYL-4H-1-BENZOPYRAN-4-ONE
- NSC-123384
- UNII-76TFK62TY4
- 76TFK62TY4
-
- Inchi: InChI=1S/C18H16O5/c1-10-6-12(19)8-17-18(10)13(20)9-15(23-17)11-4-5-14(21-2)16(7-11)22-3/h4-9,19H,1-3H3
- InChI Key: UGBBKNOBQACBOG-UHFFFAOYSA-N
- SMILES: COC1=CC=C(C2=CC(=O)C3=C(C=C(C=C3O2)O)C)C=C1OC
Computed Properties
- Exact Mass: 312.09978
- Monoisotopic Mass: 312.1
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 474
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 65A^2
- XLogP3: 3.1
Experimental Properties
- Density: 1.29
- Boiling Point: 524.4°Cat760mmHg
- Flash Point: 193.6°C
- Refractive Index: 1.613
- PSA: 64.99
- LogP: 3.49120
4H-1-Benzopyran-4-one,2-(3,4-dimethoxyphenyl)-7-hydroxy-5-methyl- Related Literature
-
Anna Kovalová,Radek Pohl,Milan Vrabel Org. Biomol. Chem., 2018,16, 5960-5964
-
S. Brück,C. Krause,R. Turrisi,L. Beverina,S. Wilken,W. Saak,A. Lützen,H. Borchert,M. Schiek,J. Parisi Phys. Chem. Chem. Phys., 2014,16, 1067-1077
-
M. Cargnello,C. Chen,M. D'Arienzo,R. J. Gorte RSC Adv., 2015,5, 41920-41922
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